cesium;2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate

• IUPAC Name: cesium;2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate
• InChI: InChI=1S/C7H13NO4.Cs/c1-7(2,3)12-6(11)8-4-5(9)10;/h4H2,1-3H3,(H,8,11)(H,9,10);/q;+1/p-1
• InChI Key: RICFWCXESOWLSS-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C)OC(=O)NCC(=O)[O-].[Cs+]
• Molecular Formula: C7H12CsNO4
• Molecular Weight: 307.08 g/mol

Description

Compound “cesium;2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate” is a chemical entity registered in the PubChem database It is known for its unique chemical structure and properties, which make it valuable in various scientific and industrial applications

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “cesium;2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate” involves specific chemical reactions and conditions. The exact synthetic route may vary depending on the desired purity and yield. Common methods include:

Traditional Synthesis: This involves stepwise chemical reactions using specific reagents and catalysts under controlled conditions.

Advanced Techniques: Modern methods such as microwave-assisted synthesis and flow chemistry can enhance reaction rates and yields.

Industrial Production Methods: In an industrial setting, the production of compound “this compound” may involve large-scale chemical reactors and continuous processing techniques. Key factors include:

Optimization of Reaction Conditions: Temperature, pressure, and concentration of reactants are carefully controlled to maximize yield.

Purification Processes: Techniques such as crystallization, distillation, and chromatography are used to purify the final product.

Chemical Reactions Analysis

Types of Reactions: Compound “cesium;2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate” undergoes various chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form oxidized products.

Reduction: Reaction with reducing agents to form reduced products.

Substitution: Replacement of specific atoms or groups within the molecule with other atoms or groups.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products: The products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

Compound “cesium;2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which compound “cesium;2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate” exerts its effects involves specific molecular targets and pathways. It may interact with enzymes, receptors, or other biomolecules, leading to changes in cellular processes. The exact mechanism depends on the context of its use and the specific biological system being studied.

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

Each of these compounds may share certain similarities with “cesium;2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate” but also possess unique features that distinguish them.